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Compound of Interest

Compound Name: Benthiavalicarb

Cat. No.: B1259727 Get Quote

An In-depth Overview for Researchers and Drug Development Professionals

Benthiavalicarb is a novel fungicide from the carboxylic acid amide (CAA) group, specifically

classified as a valinamide carbamate.[1] Developed through the collaborative efforts of Kumiai

Chemical Industry Co., Ltd. and Ihara Chemical Industry Co., Ltd., it has demonstrated high

efficacy against plant pathogens belonging to the Oomycetes class, such as Phytophthora

infestans (late blight) and Plasmopara viticola (downy mildew).[2][3] This technical guide

provides a comprehensive overview of the discovery, development, and mode of action of

benthiavalicarb, with a focus on its chemical synthesis, biological activity, and the

experimental methodologies used in its evaluation.

Physicochemical Properties
Benthiavalicarb is primarily used in its isopropyl ester form, benthiavalicarb-isopropyl, to

enhance its uptake and translocation within the plant.[4] The physicochemical properties of

benthiavalicarb-isopropyl are summarized in the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1259727?utm_src=pdf-interest
https://www.benchchem.com/product/b1259727?utm_src=pdf-body
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/72.htm
https://www.researchgate.net/publication/327846727_Residues_determination_and_dietary_risk_assessment_of_dimethomorph_and_benthiavalicarb-isopropyl_in_table_grape_using_QuEChERS_and_liquid_chromatography_tandem_mass_spectrometry
https://research.amanote.com/publication/QpCd1HMBKQvf0BhifQNF/quantitative-structure-activity-relationships-of-2-chloropyridine-3-carboxamide-fungicides
https://www.benchchem.com/product/b1259727?utm_src=pdf-body
https://www.benchchem.com/product/b1259727?utm_src=pdf-body
https://www.benchchem.com/product/b1259727?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Benthiavalicarb
https://www.benchchem.com/product/b1259727?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1259727?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

IUPAC Name

propan-2-yl N-[(2S)-1-[[(1R)-1-

(6-fluoro-1,3-benzothiazol-2-

yl)ethyl]amino]-3-methyl-1-

oxobutan-2-yl]carbamate

[5]

CAS Registry Number 177406-68-7 [6]

Molecular Formula C₁₈H₂₄FN₃O₃S [6]

Molecular Weight 381.46 g/mol [6]

Appearance White powder [5]

Melting Point 152 °C [7]

Water Solubility (20 °C) 13.14 mg/L [5]

LogP (octanol-water partition

coefficient)
2.52 - 2.59 [5]

Vapor Pressure (25 °C) 5.4 x 10⁻¹⁰ mm Hg (estimated) [8]

Dissociation Constant (pKa)
No dissociation between pH

1.12 and 12.81
[5]

Synthesis of Benthiavalicarb-isopropyl
The commercial synthesis of benthiavalicarb-isopropyl is a multi-step process that involves

the preparation of a chiral benzothiazolylethylamine intermediate and its subsequent coupling

with an N-protected L-valine derivative.[9][10] The key steps are outlined below.

Synthesis Pathway Diagram
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Figure 1: Chemical synthesis pathway of Benthiavalicarb-isopropyl.

Experimental Protocol: Synthesis
A representative synthesis protocol is as follows:

Synthesis of 2-Amino-6-fluorobenzothiazole: p-Fluorocyclohexanone is reacted with thiourea

in the presence of iodine as a catalyst, followed by oxidative cyclization to yield 2-amino-6-

fluorobenzothiazole.[10]

Preparation of 2-Amino-5-fluorothiophenol: The 2-amino-6-fluorobenzothiazole is then

hydrolyzed and acidified to produce 2-amino-5-fluorothiophenol.[10]
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Synthesis of (R)-1-(6-fluoro-benzothiazol-2-yl)ethylamine: In a separate pathway, D-alanine

is reacted with triphosgene to form (R)-4-methylazolidine-2,5-dione. This intermediate is then

reacted with 2-amino-5-fluorothiophenol to produce the chiral amine, (R)-1-(6-fluoro-

benzothiazol-2-yl)ethylamine.[10]

Preparation of N-Isopropoxycarbonyl-L-valine: L-valine is reacted with isopropyl

chloroformate to yield N-isopropoxycarbonyl-L-valine.[9]

Final Coupling: The carboxyl group of N-isopropoxycarbonyl-L-valine is activated and then

coupled in a one-pot reaction with (R)-1-(6-fluoro-benzothiazol-2-yl)ethylamine to produce

benthiavalicarb-isopropyl.[9][10]

Mechanism of Action
Benthiavalicarb belongs to the Carboxylic Acid Amide (CAA) group of fungicides (FRAC

Group 40).[11] Its mode of action is the inhibition of cellulose synthase, a crucial enzyme for

cell wall biosynthesis in Oomycetes.[11] This disruption of cell wall formation leads to the

inhibition of mycelial growth, sporulation, and germination of sporangia and cystospores.[12]

[13]
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Figure 2: Proposed mechanism of action of Benthiavalicarb.

Biological Activity
Benthiavalicarb exhibits excellent preventive, curative, translaminar, and systemic activity

against a range of Oomycete pathogens.[11] It is particularly effective against late blight of

potato and tomato, and downy mildew of grapes.[14]
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In Vitro Efficacy
The in vitro activity of benthiavalicarb-isopropyl has been demonstrated against various

Phytophthora species.

Pathogen I₅₀ (mg/L) MIC (mg/L) Reference

Phytophthora

infestans
0.01 - 0.05 0.03 - 0.3 [13]

Phytophthora capsici 0.01 - 0.05 0.03 - 0.3 [13]

Phytophthora

palmivora
0.01 - 0.05 0.03 - 0.3 [13]

Phytophthora

cactorum
0.01 - 0.05 0.03 - 0.3 [13]

Phytophthora

nicotianae
0.01 - 0.05 0.03 - 0.3 [13]

Phytophthora porri 0.01 - 0.05 0.03 - 0.3 [13]

Phytophthora

katsurae
0.01 - 0.05 0.03 - 0.3 [13]

Phytophthora

megasperma
0.01 - 0.05 0.03 - 0.3 [13]

In Vivo and Field Trial Efficacy
Field trials have confirmed the effectiveness of benthiavalicarb-isopropyl in controlling late

blight in tomato and potato at application rates of 25-75 g a.i./ha.[12]
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Crop Disease
Application
Rate (g a.i./ha)

Efficacy Reference

Tomato
Late Blight (P.

infestans)
25 - 75 Effective Control [12]

Potato
Late Blight (P.

infestans)
25 - 75 Effective Control [12]

Experimental Protocols
The evaluation of benthiavalicarb's efficacy involves a series of standardized in vitro and in

vivo experiments.
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Figure 3: General experimental workflow for fungicide evaluation.
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In Vitro Bioassay: Mycelial Growth Inhibition
Media Preparation: Prepare a suitable agar medium (e.g., potato dextrose agar) and amend

with various concentrations of benthiavalicarb-isopropyl dissolved in a solvent like DMSO.

Inoculation: Place a mycelial plug of the target Oomycete pathogen at the center of each

agar plate.

Incubation: Incubate the plates at an appropriate temperature (e.g., 20°C) in the dark.

Data Collection: Measure the radial growth of the mycelium over time and compare it to a

control (no fungicide).

Analysis: Calculate the 50% inhibitory concentration (I₅₀) and the minimum inhibitory

concentration (MIC).[13]

Greenhouse Trial: Preventive and Curative Activity
Plant Cultivation: Grow susceptible host plants (e.g., tomato or potato seedlings) in pots

under controlled greenhouse conditions.

Fungicide Application:

Preventive: Apply benthiavalicarb-isopropyl to the plants at various concentrations before

inoculation with the pathogen.

Curative: Inoculate the plants with the pathogen and then apply benthiavalicarb-isopropyl

at different time intervals post-inoculation.

Inoculation: Spray the plants with a zoosporangial suspension of the pathogen (e.g., P.

infestans).

Incubation: Maintain the plants in a high-humidity environment to facilitate infection.

Disease Assessment: After a set incubation period, assess the disease severity on the

leaves and calculate the percentage of disease control compared to untreated plants.[13]

Structure-Activity Relationship (SAR)
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The fungicidal activity of benthiavalicarb and other valinamide carbamates is influenced by

the specific stereochemistry and the nature of the substituents on the benzothiazole and valine

moieties. The (R-L) stereoisomer of benthiavalicarb-isopropyl is the primary pesticidally active

component.[9] The carbamate group is a key pharmacophore that contributes to the broad-

spectrum activity of this class of fungicides.[15] Further research into the structure-activity

relationships of N-benzhydryl valinamide carbamates has shown that substitutions on the

aromatic rings can significantly impact the in vitro and in vivo fungicidal activity against

pathogens like Phytophthora capsici and Pseudoperonospora cubensis.[16]

Conclusion
Benthiavalicarb represents a significant advancement in the control of Oomycete plant

pathogens. Its unique mode of action, coupled with its excellent biological activity and favorable

environmental profile, makes it a valuable tool for integrated pest management programs. This

technical guide has provided a detailed overview of the key scientific and technical aspects of

benthiavalicarb's discovery and development, offering valuable insights for researchers and

professionals in the field of agrochemical science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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